Cas no 873397-34-3 (oxane-3-carboxylic acid)

Oxane-3-carboxylic acid is a cyclic ether carboxylic acid characterized by its oxane (tetrahydro-2H-pyran) ring substituted with a carboxyl group at the 3-position. This compound is of interest in synthetic organic chemistry due to its potential as a versatile intermediate for the preparation of pharmaceuticals, agrochemicals, and specialty materials. The presence of both an ether and carboxylic acid functionality allows for diverse reactivity, including esterification, amidation, and ring-opening reactions. Its stable cyclic structure contributes to improved handling and storage compared to linear analogs. The compound's well-defined stereochemistry also makes it valuable for chiral synthesis applications.
oxane-3-carboxylic acid structure
oxane-3-carboxylic acid structure
Product Name:oxane-3-carboxylic acid
CAS No:873397-34-3
MF:C6H10O3
MW:130.141802310944
MDL:MFCD04114349
CID:720452
PubChem ID:16767361
Update Time:2025-06-24

oxane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • Tetrahydro-2H-pyran-3-carboxylic acid
    • 2H-Pyran-3-carboxylicacid, tetrahydro-
    • oxane-3-carboxylic acid
    • Tetrahydro-pyran-3-carboxylic acid
    • Tetrahydropyran-3-carboxylic acid
    • 2H-3,4,5,6-tetrahydropyran-3-carboxylic acid
    • 3-oxanecarboxylic acid
    • PubChem19540
    • YEWPVCUHKJABMV-UHFFFAOYSA-N
    • WT686
    • HT755
    • BCP07723
    • SBB014997
    • Tetrahydro-2H-pyran-3-carboxylicacid
    • STK693518
    • rac-tetrahydro-pyran-3-carboxylic acid
    • 2H-Pyran-3-carboxyl
    • Pyran-3-carboxylic acid, tetrahydro- (5CI)
    • Tetrahydro-2H-pyran-3-carboxylic acid (ACI)
    • 3,4,5,6-Tetrahydro-2H-pyran-3-carboxylic acid
    • SB45187
    • PB24847
    • 873397-34-3
    • (RS)-tetrahydro-pyran-3-carboxylic acid
    • A842097
    • SY020666
    • CS-W001890
    • AM20110254
    • EN300-44033
    • tetrahydro-2H-pyran-3-carboxylic?acid
    • Z445214062
    • Tetrahydro-2H-pyran-3-carboxylic acid, AldrichCPR
    • NoName_620
    • SCHEMBL301788
    • F0001-2175
    • DTXSID30901495
    • MFCD22681538
    • AC-29358
    • DTXSID70587974
    • 2H-Pyran-3-carboxylicacid,tetrahydro-
    • DS-15844
    • J-524878
    • SB45025
    • MFCD04114349
    • AKOS005607101
    • FT-0601868
    • SY264892
    • MFCD22681537
    • ALBB-018072
    • DB-076920
    • SY346134
    • 2H-PYRAN-3-CARBOXYLIC ACID, TETRAHYDRO-
    • MDL: MFCD04114349
    • Inchi: 1S/C6H10O3/c7-6(8)5-2-1-3-9-4-5/h5H,1-4H2,(H,7,8)
    • InChI Key: YEWPVCUHKJABMV-UHFFFAOYSA-N
    • SMILES: O1CCCC(C(=O)O)C1

Computed Properties

  • Exact Mass: 130.06300
  • Monoisotopic Mass: 130.063
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 111
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 46.5
  • XLogP3: 0.1

Experimental Properties

  • Color/Form: No data avaiable
  • Density: 1.185
  • Melting Point: No data available
  • Boiling Point: 264.5°C at 760 mmHg
  • Flash Point: 114℃
  • Refractive Index: 1.472
  • PSA: 46.53000
  • LogP: 0.49760
  • Vapor Pressure: No data available

oxane-3-carboxylic acid Security Information

oxane-3-carboxylic acid Customs Data

  • HS CODE:2932999099
  • Customs Data:

    China Customs Code:

    2932999099

    Overview:

    2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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oxane-3-carboxylic acid Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Alumina ,  Palladium Solvents: Methanol ;  0.5 h, 297 K
1.2 Reagents: Hydrogen ;  5 min, 0.1 MPa, 295 K
Reference
The enantioselective hydrogenation of 5,6-dihydro-2H-pyran-3-carboxylic acid over a cinchona alkaloid-modified palladium catalyst: asymmetric synthesis of a cockroach attractant
Szori, Kornel; et al, New Journal of Chemistry, 2008, 32(8), 1354-1358

Production Method 2

Reaction Conditions
1.1 Reagents: Potassium tert-butoxide Solvents: tert-Butanol ,  1,2-Dimethoxyethane ;  1.5 h, 0 °C; 2 h, rt
2.1 Reagents: Sodium hydroxide Solvents: Ethanol ,  Water ;  2.5 h, reflux; reflux → 0 °C
2.2 Reagents: Hydrochloric acid Solvents: Water ;  0 °C
Reference
N-methyl-N-phenyl-5-oxa-1-azaspiro[2.5]oct-1-en-2-amine - synthesis and reactions of a synthon for an unknown α-amino acid
Lopfe, Michael; et al, Heterocycles, 2011, 82(2), 1267-1282

Production Method 3

Reaction Conditions
1.1 Reagents: (T-4)-Trihydro(tetrahydrofuran)boron Solvents: Tetrahydrofuran ;  0 °C; 3 h, 0 °C
1.2 Reagents: Sodium hydroxide ,  Hydrogen peroxide Solvents: Water ;  0 °C; 5 h, 25 °C
2.1 Reagents: Pyridinium chlorochromate Solvents: Dichloromethane ;  2.5 h, rt
3.1 Reagents: Potassium tert-butoxide Solvents: tert-Butanol ,  1,2-Dimethoxyethane ;  1.5 h, 0 °C; 2 h, rt
4.1 Reagents: Sodium hydroxide Solvents: Ethanol ,  Water ;  2.5 h, reflux; reflux → 0 °C
4.2 Reagents: Hydrochloric acid Solvents: Water ;  0 °C
Reference
N-methyl-N-phenyl-5-oxa-1-azaspiro[2.5]oct-1-en-2-amine - synthesis and reactions of a synthon for an unknown α-amino acid
Lopfe, Michael; et al, Heterocycles, 2011, 82(2), 1267-1282

Production Method 4

Reaction Conditions
1.1 Reagents: Sodium bicarbonate ,  Sodium carbonate Catalysts: 4-Acetamido-TEMPO Solvents: Water ;  5 h, pH 9.8 - 10.1, rt
Reference
Electrochemical Oxidation of Alcohols and Aldehydes to Carboxylic Acids Catalyzed by 4-Acetamido-TEMPO: An Alternative to "Anelli" and "Pinnick" Oxidations
Rafiee, Mohammad ; et al, ACS Catalysis, 2018, 8(7), 6738-6744

Production Method 5

Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Ethanol ,  Water ;  2.5 h, reflux; reflux → 0 °C
1.2 Reagents: Hydrochloric acid Solvents: Water ;  0 °C
Reference
N-methyl-N-phenyl-5-oxa-1-azaspiro[2.5]oct-1-en-2-amine - synthesis and reactions of a synthon for an unknown α-amino acid
Lopfe, Michael; et al, Heterocycles, 2011, 82(2), 1267-1282

Production Method 6

Reaction Conditions
1.1 Reagents: Pyridinium chlorochromate Solvents: Dichloromethane ;  2.5 h, rt
2.1 Reagents: Potassium tert-butoxide Solvents: tert-Butanol ,  1,2-Dimethoxyethane ;  1.5 h, 0 °C; 2 h, rt
3.1 Reagents: Sodium hydroxide Solvents: Ethanol ,  Water ;  2.5 h, reflux; reflux → 0 °C
3.2 Reagents: Hydrochloric acid Solvents: Water ;  0 °C
Reference
N-methyl-N-phenyl-5-oxa-1-azaspiro[2.5]oct-1-en-2-amine - synthesis and reactions of a synthon for an unknown α-amino acid
Lopfe, Michael; et al, Heterocycles, 2011, 82(2), 1267-1282

oxane-3-carboxylic acid Raw materials

oxane-3-carboxylic acid Preparation Products

oxane-3-carboxylic acid Suppliers

Suzhou Senfeida Chemical Co., Ltd
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(CAS:873397-34-3)TETRAHYDRO-2H-PYRAN-3-CARBOXYLIC ACID
Order Number:sfd22999
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:39
Price ($):discuss personally
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Additional information on oxane-3-carboxylic acid

Oxane-3-Carboxylic Acid: An Overview of Its Structure, Properties, and Applications

Oxane-3-carboxylic acid (CAS No. 873397-34-3) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and synthetic chemistry. This compound, also known as oxane-3-carboxylic acid, is characterized by its cyclic ether backbone and a carboxylic acid functional group, which endows it with a range of interesting properties and reactivity profiles.

The molecular formula of oxane-3-carboxylic acid is C6H10O3, and its molecular weight is approximately 130.14 g/mol. The compound is a white crystalline solid at room temperature and is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). The presence of the carboxylic acid group imparts acidic properties to the molecule, making it useful in various chemical reactions and processes.

In the realm of synthetic chemistry, oxane-3-carboxylic acid serves as a valuable building block for the synthesis of more complex molecules. Its cyclic ether structure provides a rigid framework that can be functionalized through various chemical transformations. For instance, the carboxylic acid group can be converted into esters, amides, or other derivatives using standard synthetic methods. These derivatives find applications in the development of pharmaceutical intermediates, polymers, and other advanced materials.

Recent research has highlighted the potential of oxane-3-carboxylic acid in the pharmaceutical industry. Studies have shown that compounds derived from oxane-3-carboxylic acid exhibit promising biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. For example, a study published in the Journal of Medicinal Chemistry reported that certain derivatives of oxane-3-carboxylic acid demonstrated potent anti-inflammatory effects by inhibiting key enzymes involved in the inflammatory pathway.

In addition to its biological activities, oxane-3-carboxylic acid has been explored for its use in materials science. The rigid cyclic structure and functional groups make it an attractive candidate for the synthesis of polymers with tailored properties. Research conducted at the University of California, Berkeley, demonstrated that polymers derived from oxane-3-carboxylic acid exhibited excellent thermal stability and mechanical strength, making them suitable for high-performance applications such as coatings and adhesives.

The environmental impact of chemical compounds is an increasingly important consideration in their development and application. Studies have shown that oxane-3-carboxylic acid and its derivatives are biodegradable under certain conditions, which makes them more environmentally friendly compared to some traditional chemicals. This property is particularly valuable in industries where sustainability is a key concern.

In conclusion, oxane-3-carboxylic acid (CAS No. 873397-34-3) is a multifaceted compound with a wide range of applications in pharmaceuticals, materials science, and synthetic chemistry. Its unique chemical structure and functional groups make it a valuable building block for the development of advanced materials and pharmaceutical intermediates. Ongoing research continues to uncover new potential uses for this compound, further solidifying its importance in various scientific fields.

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Suzhou Senfeida Chemical Co., Ltd
(CAS:873397-34-3)TETRAHYDRO-2H-PYRAN-3-CARBOXYLIC ACID
sfd22999
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
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